Cas no 201740-84-3 (L-Leucine-)

• Product Name: L-Leucine-
• CAS No: 201740-84-3
• MF: C₆H₁₃NO₂
• MW: 137.128850698471
• CID: 4787675
• PubChem ID: 71309640
• Update Time: 2026-02-27

L-Leucine- Chemical and Physical Properties

Names and Identifiers

• L-Leucine-13C6
• L-Leucine-
• 201740-84-3
• CS-0541853
• EX-A5604
• CS-0311839
• HY-N0486S2
• (2S)-2-amino-4-(113C)methyl(1,2,3,4,5-13C5)pentanoic acid
• Leucine-13C6
• L-Leucine-13C6, 98 atom % 13C, 95% (CP)
• HY-N0486S15
• DA-65017
• CHEBI:231578
• L-Leucine-13C6, S & P tested, >=99 atom % 13C, >=97% (CP)

• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： ROHFNLRQFUQHCH-IQUPZBQQSA-N
• SMILES： O[13C]([13C@H]([13CH2][13CH]([13CH3])[13CH3])N)=O

Computed Properties

• Exact Mass: 137.11475767g/mol
• Monoisotopic Mass: 137.11475767g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives